Cas no 21008-79-7 ((15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one)
![(15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one structure](https://ossimg.kuujia.com/scimg/21500/21008-79-7x500.png)
21008-79-7 structure
Product Name:(15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one
CAS No:21008-79-7
MF:C23H45N3O
MW:379.622906446457
CID:1397495
PubChem ID:192984
Update Time:2025-04-20
(15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one Chemical and Physical Properties
Names and Identifiers
-
- (15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one
- Pyrido(1,2-e)(1,5)diazacycloheptadecin-5(6H)-one, 4-(4-aminobutyl)octadecahydro-, (R)-
- Pyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one, 4-(4-aminobutyl)octadecahydro-, (R)-
- DTXSID20943309
- (17R)-5-(4-aminobutyl)-1,5-diazabicyclo[15.4.0]henicosan-6-one
- 4-(4-Aminobutyl)octadecahydropyrido[1,2-E][1,5]diazacycloheptadecin-5(6H)-one #
- BMGOFEXYTOOWHE-JOCHJYFZSA-N
- Oncinotine
- 4-(4-Aminobutyl)octadecahydropyrido[1,2-E][1,5]diazacycloheptadecin-5(6H)-one
- 21008-79-7
-
- Inchi： 1S/C23H45N3O/c24-17-10-12-19-26-21-13-20-25-18-11-9-15-22(25)14-7-5-3-1-2-4-6-8-16-23(26)27/h22H,1-21,24H2/t22-/m1/s1
- InChI Key： BMGOFEXYTOOWHE-JOCHJYFZSA-N
- SMILES： O=C1CCCCCCCCCC[C@@H]2CCCCN2CCCN1CCCCN
Computed Properties
- Exact Mass: 379.35655
- Monoisotopic Mass: 379.35626307g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.57
(15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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